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Compound of Interest

Compound Name: 4-Methylenepiperidine

Cat. No.: B3104435 Get Quote

Essential Safety and Handling Guide for 4-
Methylenepiperidine
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the operational use and disposal of 4-Methylenepiperidine, ensuring the

protection of laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 4-Methylenepiperidine

CAS Number: 144230-50-2 (for hydrochloride salt)[1]

Molecular Formula: C₆H₁₁N[2]

Hazard Identification and GHS Classification
4-Methylenepiperidine and its common salt, 4-Methylenepiperidine hydrochloride, are

classified as hazardous substances. The Globally Harmonized System (GHS) classifications,

based on available data for the hydrochloride salt, are summarized below. The parent

compound, 4-methylpiperidine, is also known to be a highly flammable liquid and vapor that

can cause severe skin burns and eye damage.[2][3][4][5]
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Hazard Class GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Warning
H302: Harmful if

swallowed[1][2]

Skin

Corrosion/Irritation
1B/2 Danger/Warning

H314: Causes severe

skin burns and eye

damage / H315:

Causes skin

irritation[2]

Serious Eye

Damage/Eye Irritation
1/2A Danger/Warning

H318: Causes serious

eye damage / H319:

Causes serious eye

irritation[2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Irritation)

3 Warning

H335: May cause

respiratory irritation[1]

[2]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all personnel

handling 4-Methylenepiperidine to minimize exposure risk. The selection of PPE should be

based on a thorough risk assessment of the specific procedures being performed.
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Protection Level Required PPE When to Use

Standard Laboratory

Operations

Safety glasses with side

shields, flame-resistant lab

coat, long pants, and closed-

toe shoes.

For handling small quantities in

a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential

Chemical splash goggles, face

shield, chemical-resistant

apron over a flame-resistant

lab coat, and double gloves.

When there is a risk of

splashing or aerosol

generation, such as during

heating, vortexing, or

transferring large volumes.

Emergency Situations (Spills

or Releases)

Full-face respirator with

organic vapor cartridges,

chemical-resistant suit, and

heavy-duty chemical-resistant

gloves and boots.

For responding to spills or

uncontrolled releases of the

compound.

Glove Selection
Due to the corrosive and potentially flammable nature of 4-Methylenepiperidine, selecting the

appropriate gloves is critical. While specific breakthrough data for 4-Methylenepiperidine is

not readily available, general resistance guides for similar chemicals suggest the following:
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Glove Material Recommendation Rationale

Nitrile
Recommended for incidental

contact.

Good resistance to a range of

chemicals, but should be

changed immediately upon

contamination.

Neoprene
Recommended for extended

contact.

Offers good resistance to

acids, bases, and some

organic solvents.

Butyl Rubber
Recommended for high-risk

operations or spills.

Provides excellent resistance

to a wide range of corrosive

chemicals.

Latex Not Recommended

Offers poor chemical

resistance and can cause

allergic reactions.

Operational and Disposal Plans
Experimental Workflow for Handling 4-
Methylenepiperidine
Adherence to a strict operational workflow is essential for the safe handling of 4-
Methylenepiperidine.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set up in Chemical Fume Hood

Gather all necessary materials

Transfer 4-Methylenepiperidine

Conduct Reaction

Monitor Reaction

Quench/Deactivate Reaction

Segregate Waste

Dispose of Waste Properly

Decontaminate Glassware & Surfaces

Doff PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methylenepiperidine.
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Step-by-Step Handling Protocol
Preparation:

Don the appropriate personal protective equipment as outlined in the PPE table.

Ensure a certified chemical fume hood is used for all manipulations.[3][4]

Have an emergency eyewash station and safety shower readily accessible.[4]

Assemble all necessary glassware and reagents within the fume hood.

Handling and Reaction:

Use spark-proof tools and equipment.[3][4]

Ground and bond containers when transferring the chemical to prevent static discharge.[3]

[6]

Carefully transfer the required amount of 4-Methylenepiperidine.

Conduct the reaction with continuous monitoring for any signs of exothermic events or

pressure buildup.

Cleanup:

Upon completion of the reaction, any excess reagent should be quenched safely

according to the specific reaction protocol.

Segregate all waste generated.

Disposal Plan
Proper disposal of 4-Methylenepiperidine and associated waste is crucial to prevent

environmental contamination and ensure laboratory safety.
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Waste Type Container Labeling
Disposal
Procedure

Solid Waste
Sealable, chemically

resistant container.

"Hazardous Waste,"

"Solid Chemical

Waste," and list all

chemical constituents.

Collect all

contaminated

consumables (e.g.,

gloves, absorbent

pads, pipette tips) in

the designated

container.

Liquid Waste
Sealable, chemically

resistant container.

"Hazardous Waste,"

"Liquid Chemical

Waste," and list all

chemical constituents.

Collect all liquid waste

containing 4-

Methylenepiperidine.

Do not mix with

incompatible waste

streams (e.g., strong

oxidizing agents).

Empty Containers

Original container or a

designated container

for empty chemical

bottles.

"Empty" and deface

the original label.

Triple rinse the

container with a

suitable solvent. The

rinsate must be

collected as

hazardous liquid

waste.

All hazardous waste must be disposed of through a licensed hazardous waste management

company in accordance with local, state, and federal regulations.

Emergency Spill Protocol
In the event of a spill, immediate and appropriate action is required.

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is outside a fume hood, and it is safe

to do so, open a window.
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Contain: For small spills, use a spill kit with an inert absorbent material (e.g., vermiculite,

sand). For larger spills, contact your institution's Environmental Health and Safety (EHS)

department immediately.

Clean-up (for small, manageable spills by trained personnel only):

Wearing appropriate emergency PPE, cover the spill with absorbent material, starting from

the outside and working inwards.

Carefully collect the absorbed material using non-sparking tools and place it in a sealed,

labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent, followed by soap and water. All

cleaning materials must also be disposed of as hazardous waste.

Report: Report all spills to the laboratory supervisor and the relevant safety office.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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